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Compound of Interest

Compound Name: Allcorr

Cat. No.: B1166216

Allcorr (UNS N06610): A Technical Datasheet for
Researchers

An In-depth Technical Guide on the Material Properties and Experimental Analysis of a High-
Performance Nickel Alloy

Allcorr (UNS N06610) is a fully austenitic, non-age-hardenable nickel-based alloy engineered
for exceptional performance in highly corrosive environments. This technical guide provides
researchers, scientists, and drug development professionals with a summary of its material
properties and standardized experimental protocols for its evaluation.

Chemical Composition

Allcorr is a nickel-chromium-molybdenum alloy. The high chromium content imparts excellent
resistance to oxidizing environments, while molybdenum and tungsten provide resistance to
reducing acids and localized corrosion, such as pitting and crevice corrosion. The chemical
composition of Allcorr (UNS N06610) is detailed in Table 1.

Table 1: Chemical Composition of Allcorr (UNS N06610)
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Element Content (wt%)
Nickel (Ni) Balance
Chromium (Cr) 31.0
Molybdenum (Mo) 11.0
Tungsten (W) 2.0

Iron (Fe) 3.0 max
Manganese (Mn) 1.0 max
Silicon (Si) 0.10 max
Carbon (C) 0.015 max
Cobalt (Co) 2.0 max
Vanadium (V) 0.50 max
Phosphorus (P) 0.030 max
Sulfur (S) 0.010 max

Physical and Mechanical Properties

Allcorr exhibits a combination of high strength, ductility, and toughness. Its physical and typical

room temperature mechanical properties are summarized in Tables 2 and 3, respectively. It is

important to note that detailed mechanical properties at elevated temperatures are not readily

available in the public domain and would likely require direct testing or consultation with the

manufacturer.

Table 2: Physical Properties of Allcorr (UNS N06610)
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Property

Value

Density

8.69 g/cm?3

Melting Range

1320 - 1370 °C

Coefficient of Thermal Expansion (20-100°C) 12.3 um/m-°C
Thermal Conductivity (at 100°C) 10.8 W/m-K
Modulus of Elasticity (at 20°C) 206 GPa
Electrical Resistivity 1.30 pQ'm

Table 3: Typical Room Temperature Mechanical Properties of Allcorr (UNS N06610)

Property

Value

Yield Strength (0.2% Offset)

345 MPa (50 ksi)

Tensile Strength

Not Specified

Elongation

> 50%

Impact Strength (Charpy V-Notch)

> 325 J (240 ft-Ib)

Hardness

Not Specified

Corrosion Resistance

Allcorr was developed for service in severe corrosive environments. It demonstrates superior

resistance to a wide range of corrosive media, including pure acids, mixed acids, salts, and

organic compounds. Its performance is noted to be superior to many other nickel-based alloys

in oxidizing environments. While specific corrosion rate data is limited in publicly available

literature, its general resistance characteristics are summarized in Table 4. For quantitative

corrosion rate data, it is recommended to perform specific tests based on the intended

application environment.

Table 4: General Corrosion Resistance of Allcorr (UNS N06610)
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Corrosive Environment Resistance
Acids

Sulfuric Acid Excellent
Hydrochloric Acid Good to Excellent
Nitric Acid Excellent
Phosphoric Acid Excellent

Chloride Environments

Pitting Corrosion Excellent Resistance
Crevice Corrosion Excellent Resistance
Stress Corrosion Cracking Excellent Resistance
Other Media

"Sour" Oil and Gas Excellent

Seawater Good

Organic Acids Excellent

Experimental Protocols

For researchers looking to conduct their own evaluation of Allcorr (UNS N06610), the following
sections detail standardized experimental protocols for key material property tests.

Tensile Testing

Tensile testing provides information on the strength and ductility of a material. A standard
methodology for nickel alloys is outlined in ASTM E8/E8M, "Standard Test Methods for Tension
Testing of Metallic Materials."
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Sample Preparation Testing Procedure

Machine specimen to ASTM ES dimensions ‘ Mount specimen in tensile testing machine

Data Analysis

Measure and mark gauge length

Calculate Yield Strength (0.2% offset)

Determine Ultimate Tensile Strength Calculate Percent Elongation and Reduction of Area

l

Visually inspect for defects

Record load vs. elongation data until fracture

Click to download full resolution via product page

Fig. 1: Standardized workflow for tensile testing of metallic materials.

Hardness Testing

Hardness testing measures a material's resistance to localized plastic deformation. Common
methods for nickel alloys include Rockwell and Brinell hardness tests. The following diagram
illustrates a generalized workflow for Rockwell hardness testing as per ASTM E18.
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Test Setup Measurement Procedure Reporting

Place specimen on the anvil
Y Y
Apply the minor load Calculate the average hardness value cluster_procedure
Y

Select appropriate indenter and load for the expected hardness Take multiple readings at different locations

cluster_setup

Calibrated & Prepared

A,

Calibrate the hardness tester with a standard test block

Hardness Readings

Y A Y

Prepare a smooth, flat surface on the test specimen Apply the major load for the specified dwell time

i

Report the hardness value with the appropriate Rockwell scale (€.g., HRC, HRB) cluster_reporting

Release the major load

Read the hardness value from the dial o digital display

‘Specimen and Solution Preparation Exposure Evaluation
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cluster_exposure.
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 To cite this document: BenchChem. [Allcorr (UNS N06610) material properties datasheet for
researchers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166216#allcorr-uns-n06610-material-properties-
datasheet-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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